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Introduction

YK11 is a synthetic steroidal selective androgen receptor modulator (SARM) that has garnered
significant interest for its potent anabolic effects on muscle and bone tissue. Unlike traditional
anabolic steroids, YK11 exhibits a unique mechanism of action, acting as a partial agonist of
the androgen receptor and as a myostatin inhibitor by increasing the expression of follistatin.[1]
Due to its performance-enhancing potential, YK11 is prohibited by the World Anti-Doping
Agency (WADA).[2] This document provides detailed analytical methods for the detection of
YK11 and its metabolites in various biological matrices and dietary supplements, intended to
support research, drug development, and anti-doping efforts.

Given that YK11 undergoes extensive metabolism in the body, the parent compound is often
not detectable in urine samples.[3][4] Therefore, analytical methods primarily target its
metabolites. The most promising urinary metabolites for detection are the glucuronidated forms
of 5B3-19-nor-pregnane-3a,173,20-triol and 5(3-19-nor-pregnane-3a,173-diol-20-one.[4][5]
Unconjugated and sulfated metabolites have also been identified and can serve as additional
markers.[4]

Signaling Pathway of YK11

YK11's primary mechanism of action involves partial agonism of the androgen receptor (AR).
Upon entering the cell, YK11 binds to the AR in the cytoplasm. This binding event triggers a
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conformational change in the receptor, leading to its dissociation from heat shock proteins
(HSPs). The YK11-AR complex then translocates to the nucleus, where it binds to androgen
response elements (ARES) on the DNA, modulating the transcription of target genes.
Additionally, YK11 has been shown to significantly increase the production of follistatin, a
natural antagonist of myostatin. Myostatin is a protein that negatively regulates muscle growth.
By inhibiting myostatin, YK11 promotes muscle hypertrophy.
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Analytical Methods

The detection of YK11 and its metabolites is primarily achieved through chromatographic
techniques coupled with mass spectrometry. Liquid chromatography-tandem mass
spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) are the most
commonly employed methods.

Experimental Workflow

A general workflow for the analysis of YK11 metabolites in urine is depicted below. This
process typically involves sample collection, enzymatic hydrolysis to cleave conjugated
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metabolites, solid-phase extraction (SPE) for sample clean-up and concentration, followed by
instrumental analysis.

Analytical Workflow for YK11 Metabolites in Urine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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